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Tris-hydroxymethyl-methyl-

ammonium

Cat. No.: B8782720 Get Quote

Application Notes and Protocols for Tris-Buffered
Saline (TBS)
A Note on Terminology: The request specifies "Tris-hydroxymethyl-methyl-ammonium." This

appears to be a misnomer for the standard chemical used in this buffer. The protocols outlined

below utilize Tris(hydroxymethyl)aminomethane, commonly known as Tris or Tris base, which is

the standard reagent for preparing Tris-buffered saline.[1][2][3] Tris base is an organic

compound with the formula (HOCH₂)₃CNH₂ and is widely used in biochemistry and molecular

biology for its buffering capacity.[1][4]

Introduction
Tris-buffered saline (TBS) is an isotonic, non-toxic buffer used extensively in a variety of

biological and biochemical applications.[5] Its primary function is to maintain a stable pH within

a physiological range, typically between 7.4 and 8.0.[5] The inclusion of sodium chloride

provides the solution with an ionic strength that mimics physiological conditions, which is

crucial for maintaining protein structure and function.[5][6]

Key Applications
TBS is a versatile buffer essential in many laboratory workflows, particularly those involving

proteins and antibodies. Common applications include:
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Immunoassays: TBS is a standard wash buffer in techniques like Western blotting, ELISA

(Enzyme-Linked Immunosorbent Assay), and immunohistochemistry (IHC).[6] It is effective

at removing unbound reagents without disrupting the antigen-antibody binding interactions.

Protein Dilution: It serves as an excellent diluent for antibodies, enzymes, and other proteins,

helping to preserve their structure and activity.[6]

Cell Culture: In some contexts, it is used for washing cells.

General Molecular Biology: TBS is frequently used as a base for other buffer formulations,

such as TBST (Tris-Buffered Saline with Tween 20), which includes a detergent to reduce

non-specific background signals in immunoassays.[7]

Data Summary for TBS Preparation
The following table summarizes the chemical components and their concentrations required for

the preparation of 10x and 1x TBS solutions. Preparing a 10x stock solution is a common

laboratory practice that saves time and ensures consistency.[8]

Compone

nt
Formula

Molar

Mass (

g/mol )

Concentra

tion (10x

Stock)

Amount

for 1 L of

10x Stock

Concentra

tion (1x

Working

Solution)

Amount

for 1 L of

1x

Solution

Tris Base C₄H₁₁NO₃ 121.14 200 mM 24.2 g 20 mM 2.42 g

Sodium

Chloride

(NaCl)

NaCl 58.44 1.5 M 87.7 g 150 mM 8.77 g

Note: The final pH of the solution is typically adjusted to 7.4-7.6.[5][8]

Experimental Protocols
Materials and Equipment

Tris(hydroxymethyl)aminomethane (Tris Base)
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Sodium Chloride (NaCl)

Hydrochloric Acid (HCl), concentrated or 1M solution

Deionized or distilled water

Analytical balance

Calibrated pH meter

Magnetic stirrer and stir bar

Beakers and graduated cylinders

1 L volumetric flask or graduated cylinder

Sterile storage bottles

Protocol 1: Preparation of 1 L of 10x TBS Stock Solution
(pH 7.4)
This protocol outlines the steps to prepare a concentrated 10x stock solution of TBS.

Weigh Components: Accurately weigh 24.2 g of Tris base and 87.7 g of NaCl using an

analytical balance.[6][8]

Initial Dissolution: Add the weighed components to a beaker containing approximately 800

mL of deionized water.[8]

Dissolve: Place a magnetic stir bar in the beaker and put it on a magnetic stirrer. Stir until all

the solids are completely dissolved.[8]

pH Adjustment: Calibrate your pH meter according to the manufacturer's instructions. Slowly

add concentrated HCl to the solution while stirring to adjust the pH to 7.4.[8] Be cautious as

the solution may heat up during this step.[8] Allow it to cool to room temperature before

making the final pH measurement.
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Final Volume Adjustment: Carefully transfer the solution to a 1 L graduated cylinder or

volumetric flask. Add deionized water to bring the final volume to exactly 1 L.[8]

Storage: Store the 10x TBS solution in a sterile, clearly labeled bottle at room temperature or

4°C. At lower temperatures, salt crystals may form but can be redissolved by gently warming

the solution.[8] The prepared solution is stable for several months.

Protocol 2: Preparation of 1 L of 1x TBS Working
Solution
This protocol describes the simple dilution of the 10x stock to create a ready-to-use 1x working

solution.

Measure Stock Solution: Pour 100 mL of the 10x TBS stock solution into a 1 L graduated

cylinder.

Dilute: Add 900 mL of deionized water to the graduated cylinder to reach a final volume of 1

L.[7][8]

Mix and Verify: Mix the solution thoroughly. For applications sensitive to pH, it is good

practice to verify that the pH of the 1x solution is at the desired value (e.g., 7.4). Adjust if

necessary.

Use or Store: The 1x TBS solution is now ready for use. It can be stored at 4°C for several

weeks.

Experimental Workflow Visualization
The following diagram illustrates the workflow for preparing a 1x TBS working solution from a

pre-made 10x stock solution.

10x TBS Stock Solution Measure 100 mL
of 10x Stock

Deionized Water Measure 900 mL
of Water

Combine and Mix 1 L of 1x TBS
Working Solution
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Click to download full resolution via product page

Workflow for preparing 1x TBS from 10x stock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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